Cas no 468740-43-4 (BMS-536924)

• Product Name: BMS-536924
• CAS No: 468740-43-4
• MF: C₂₅H₂₆ClN₅O₃
• MW: 479.958644390106
• MDL: MFCD20278190
• CID: 828922
• PubChem ID: 135440466
• Update Time: 2025-10-29

BMS-536924 Chemical and Physical Properties

Names and Identifiers

• 4-[[(2S)-2-(3-Chlorophenyl)-2-hydroxyethyl]amino]-3-[7-methyl-5-(4-morpholinyl)-1H-benzimidazol-2-yl]-2(1H)-pyridinone
• BMS-536924
• (S)-4-[2-(3-Chloro-phenyl)-2-hydroxy-ethylamino]-3-(4-methyl-6-morpholin-4-yl-1H-benzoimidazol-2-yl)-1H-pyridin-2-one
• BMS 536924
• BMS-536924 (BMS536924, BMS 536924)
• CDK inhibitor
• CHEMBL401930
• INSULIN-LIKE GROWTH FACTOR-1 RECEPTOR INHIBITOR
• J-514217
• BRD-K34581968-001-01-2
• (S)-4-((2-(3-chlorophenyl)-2-hydroxyethyl)amino)-3-(4-methyl-6-morpholino-1H-benzo[d]imidazol-2-yl)pyridin-2(1H)-one
• KIN001-126
• s1012
• AKOS025149514
• NSC761760
• BCP02116
• NCGC00346460-04
• N6I
• Q27258319
• GLXC-03510
• 4-[[(2S)-2-(3-chlorophenyl)-2-hydroxyethyl]amino]-3-[4-methyl-6-(4-morpholinyl)-1,3-dihydrobenzimidazol-2-ylidene]-2-pyridinone
• AS-78828
• Q27163296
• (S)-4-((2-(3-CHLOROPHENYL)-2-HYDROXYETHYL)AMINO)-3-(4-METHYL-6-MORPHOLINO-1H-BENZO(D)IMIDAZOL-2-YL)PYRIDIN-2(1H)-ONE
• 2(1H)-PYRIDINONE, 4-(((2S)-2-(3-CHLOROPHENYL)-2-HYDROXYETHYL)AMINO)-3-(7-METHYL-5-(4-MORPHOLINYL)-1H-BENZIMIDAZOL-2-YL)-
• AKOS024458339
• NCGC00346460-02
• 4-(((2S)-2-(3-CHLOROPHENYL)-2-HYDROXYETHYL)AMINO)-3-(7-METHYL-5-(4-MORPHOLINYL)-1H-BENZIMIDAZOL-2-YL)-2(1H)-PYRIDINONE
• NCGC00346460-05
• BDBM27879
• DA-71582
• 4-[[(2S)-2-(3-Chlorophenyl)-2-hydroxyethyl]amino]-3-[7-methyl-5-(4-morpholinyl)-1H-benzimidazol-2-yl]-2(1H)-pyridinone;
• (3M)-4-{[(2S)-2-(3-chlorophenyl)-2-hydroxyethyl]amino}-3-[4-methyl-6-(morpholin-4-yl)-1H-benzimidazol-2-yl]pyridin-2(1H)-one
• CCG-269544
• SW218124-2
• NCGC00346460-06
• NSC-761760
• MLS006011171
• D94990
• EX-A4566
• 468740-43-4
• BMS-536924, >=98% (HPLC)
• SCHEMBL15974144
• 4-[[(2S)-2-(3-Chlorophenyl)-2-hydroxyethyl]amino]-3-(4-methyl-6-morpholin-4-yl-1H-benzimidazol-2-yl)-1H-pyridin-2-one
• BRD-K34581968-001-04-6
• 4-{[(2S)-2-(3-CHLOROPHENYL)-2-HYDROXYETHYL]AMINO}-3-[4-METHYL-6-(MORPHOLIN-4-YL)-3H-1,3-BENZODIAZOL-2-YL]-1H-PYRIDIN-2-ONE
• BMS536924
• HY-10262
• CS-0117
• 4-{[(2S)-2-(3-chlorophenyl)-2-hydroxyethyl]amino}-3-[4-methyl-6-(morpholin-4-yl)-1H-1,3-benzodiazol-2-yl]-1,2-dihydropyridin-2-one
• 4-{[(2S)-2-(3-chlorophenyl)-2-hydroxyethyl]amino}-3-[7-methyl-5-(morpholin-4-yl)-1H-1,3-benzodiazol-2-yl]-1,2-dihydropyridin-2-one
• BMS 536924 [WHO-DD]
• BRD-K34581968-001-05-3
• AC-32997
• SMR004702940
• 40E3AZG1MX
• UNII-40E3AZG1MX
• CHEBI:91454
• SCHEMBL4132577

• MDL： MFCD20278190
• Inchi： 1S/C25H26ClN5O3/c1-15-11-18(31-7-9-34-10-8-31)13-20-23(15)30-24(29-20)22-19(5-6-27-25(22)33)28-14-21(32)16-3-2-4-17(26)12-16/h2-6,11-13,21,32H,7-10,14H2,1H3,(H,29,30)(H2,27,28,33)/t21-/m1/s1
• InChI Key： ZWVZORIKUNOTCS-OAQYLSRUSA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H](CNC1C=CNC(C=1C1=NC2C(C)=CC(=CC=2N1)N1CCOCC1)=O)O

Computed Properties

• Exact Mass: 479.17200
• Monoisotopic Mass: 479.1724174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.44
• PSA: 106.27000
• LogP: 4.00010

BMS-536924 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles
• Pharmaceutical and Biochemical Products Medical Target Class

Additional information on BMS-536924

BMS-536924: A Comprehensive Overview of Its Properties, Applications, and Research Significance

BMS-536924, with the CAS number 468740-43-4, is a small molecule inhibitor that has garnered significant attention in biochemical and pharmaceutical research due to its targeted mechanism of action. As a potent and selective compound, it primarily functions by inhibiting the insulin-like growth factor 1 receptor (IGF-1R), which plays a crucial role in cell proliferation, survival, and metabolism. This specificity makes BMS-536924 a valuable tool in studying signaling pathways related to growth factors and their implications in various biological processes. Researchers often search for terms like "BMS-536924 mechanism of action" or "IGF-1R inhibitor benefits" to understand how such compounds can be applied in experimental settings, reflecting the growing interest in targeted therapies within the scientific community.

The chemical properties of BMS-536924 contribute to its efficacy and stability in research applications. It exhibits high solubility in dimethyl sulfoxide (DMSO) and other organic solvents, which is essential for in vitro assays and cell-based studies. Its molecular weight and structure allow for efficient penetration into cells, enabling researchers to observe inhibitory effects on IGF-1R phosphorylation and downstream signaling cascades. Common queries such as "BMS-536924 solubility and storage" highlight the practical aspects that scientists consider when incorporating this compound into their workflows. Additionally, its stability under various pH conditions ensures reliable performance in experiments, making it a preferred choice for investigations into cancer biology, metabolic disorders, and other areas where IGF-1R signaling is dysregulated.

In terms of applications, BMS-536924 is extensively used in preclinical research to explore potential therapeutic strategies for diseases characterized by aberrant IGF-1R activity. For instance, it has been employed in studies focusing on certain types of tumors, where inhibiting this receptor can suppress tumor growth and enhance the efficacy of other treatments. Researchers frequently look up "BMS-536924 in cancer research" or "IGF-1R targeted therapy advances" to stay updated on the latest findings, as this aligns with current hotspots in precision medicine and personalized healthcare. Beyond oncology, this compound is also investigated in contexts like diabetes and aging-related conditions, where IGF-1R modulation may offer insights into improving metabolic health and longevity, topics that are highly relevant in today's health-conscious society.

The development and optimization of BMS-536924 involve advanced synthetic chemistry techniques, ensuring high purity and consistency for research purposes. Its synthesis typically follows multi-step organic reactions, with rigorous quality control measures to confirm identity and potency through methods like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. This attention to detail addresses common researcher concerns, such as "BMS-536924 synthesis methods" and "quality assurance for research chemicals", which are critical for reproducibility and ethical standards in scientific experiments. Moreover, the compound's compatibility with high-throughput screening assays makes it a staple in drug discovery pipelines, facilitating the identification of novel therapeutic candidates in academic and industrial settings.

Market dynamics and availability of BMS-536924 are influenced by its demand in the research sector, with suppliers offering it in various quantities to cater to different experimental needs. Trends show an increasing interest in kinase inhibitors like BMS-536924, driven by advancements in molecular biology and the push for more targeted interventions in disease management. Searches for "where to buy BMS-536924" or "BMS-536924 supplier comparisons" are common among procurement specialists, emphasizing the importance of reliable sourcing for consistent research outcomes. Additionally, discussions around cost-effectiveness and scalability reflect broader themes in biotechnology innovation, where efficient resource allocation is key to accelerating scientific progress.

Looking ahead, the future prospects of BMS-536924 are tied to ongoing research into IGF-1R signaling and its interplay with other cellular pathways. Emerging areas such as combination therapies and biomarker development are likely to expand its utility, addressing queries like "BMS-536924 future applications" and "next-generation IGF-1R inhibitors". As artificial intelligence and machine learning become integral to drug discovery, data generated using compounds like BMS-536924 will contribute to predictive modeling and virtual screening efforts, enhancing the efficiency of identifying promising drug candidates. This intersection of traditional biochemistry with cutting-edge technology underscores the compound's enduring relevance in pushing the boundaries of scientific knowledge and therapeutic innovation.

In conclusion, BMS-536924 (CAS No. 468740-43-4) stands as a pivotal tool in modern research, offering insights into complex biological mechanisms and potential therapeutic avenues. Its targeted action, coupled with robust chemical properties, makes it indispensable for studies aimed at understanding and manipulating IGF-1R-related processes. By addressing common search topics and aligning with contemporary research trends, this overview highlights the compound's significance in advancing science and medicine, ensuring that it remains a subject of interest for researchers worldwide. For those delving into kinase inhibition or precision medicine, BMS-536924 continues to be a valuable asset in the quest for innovative solutions to health challenges.